5-ethoxy-1-methyl-6-(((6-oxo-6H-benzo[c]chromen-3-yl)oxy)methyl)-4-phenyl-3,4-dihydropyrimidin-2(1H)-one

• Molecular Formula: C27H24N2O5
• Molecular Weight: 456.5 g/mol
• IUPAC Name: 5-ethoxy-3-methyl-4-[(6-oxobenzo[c]chromen-3-yl)oxymethyl]-6-phenyl-1,6-dihydropyrimidin-2-one
• InChI: InChI=1S/C27H24N2O5/c1-3-32-25-22(29(2)27(31)28-24(25)17-9-5-4-6-10-17)16-33-18-13-14-20-19-11-7-8-12-21(19)26(30)34-23(20)15-18/h4-15,24H,3,16H2,1-2H3,(H,28,31)
• InChI Key: QRNCVNRTIYGTDT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(N(C(=O)NC1C2=CC=CC=C2)C)COC3=CC4=C(C=C3)C5=CC=CC=C5C(=O)O4

Description

5-ethoxy-1-methyl-6-(((6-oxo-6H-benzo[c]chromen-3-yl)oxy)methyl)-4-phenyl-3,4-dihydropyrimidin-2(1H)-one is a high-purity chemical reagent designed for research applications. This compound features a complex molecular architecture that combines a 3,4-dihydropyrimidin-2(1H)-one (DHPM) core, a scaffold of significant interest in medicinal chemistry, with a benzocoumarin (6H-benzo[c]chromen-6-one) moiety. The structural fusion of these privileged heterocyclic systems suggests potential for diverse biological activity and makes it a valuable candidate for pharmaceutical research and development. Researchers can utilize this compound as a key intermediate in organic synthesis or as a lead compound in drug discovery programs. Its specific mechanism of action is dependent on the research context but may be explored in areas such as enzyme inhibition or receptor modulation. This product is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should conduct all necessary safety assessments and handle the material in accordance with their institution's laboratory safety protocols.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-ethoxy-1-methyl-6-(((6-oxo-6H-benzo[c]chromen-3-yl)oxy)methyl)-4-phenyl-3,4-dihydropyrimidin-2(1H)-one typically involves multi-step organic reactionsKey reagents and conditions include the use of ethylation agents, methylation agents, and various catalysts to facilitate the reactions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to streamline the production process .

Chemical Reactions Analysis

1.1. Dihydropyrimidinone Core Formation

The dihydropyrimidinone framework is commonly synthesized via the Biginelli reaction , a three-component condensation of an aldehyde, ethyl acetoacetate, and urea. This reaction is catalyzed by acids (e.g., HCl, H2SO4) and produces the core structure .

Method	Catalyst	Conditions	Yield
Classical Biginelli	HCl	Solvent-free, 80–100°C	Moderate
Green Biginelli	Cuttlebone	Solvent-free, 100°C	High

Source highlights a green synthesis approach using cuttlebone as a reusable, eco-friendly catalyst, achieving high yields under solvent-free conditions.

1.3. Coupling of Moieties

The two fragments are linked via an ether bond, potentially through a Williamson ether synthesis or nucleophilic substitution. For instance:

• Alcohol (from benzo[c]chromene) + Alkyl halide (from dihydropyrimidinone) → Ether-linked product .

Chemical Transformations

The compound undergoes several characteristic reactions due to its functional groups:

2.1. Hydrolysis of the Dihydropyrimidinone Ring

• Conditions : Acidic or basic aqueous solutions.

• Outcome : Cleavage of the ring, forming ureidic derivatives or breakdown products .

2.2. Ether Bond Cleavage

• Conditions : Strong acids (e.g., HBr) or nucleophiles (e.g., Grignard reagents).

• Outcome : Liberation of the benzo[c]chromene moiety and a dihydropyrimidinone alcohol.

2.3. Substitution Reactions

• Ethoxy Group : Potential dealkylation or nucleophilic substitution.

• Phenyl Group : Electrophilic substitution (e.g., nitration, bromination).

2.4. Oxidation/Reduction

• Oxidation : Conversion of the benzo[c]chromene to a chromenone derivative.

• Reduction : Hydrogenation of the chromene ring to a tetrahydrobenzo[c]chromene.

Analytical Methods

• NMR/IR : Used to monitor reaction progress and confirm product purity. For example, the dihydropyrimidinone carbonyl stretch (~1705 cm⁻¹) and benzo[c]chromene aromatic signals (~6.5–8.5 ppm) are key markers .

• UV-Vis Spectroscopy : Detects chromophoric groups (e.g., benzo[c]chromene conjugation).

Scientific Research Applications

Based on the search results, here's what is known about the applications of 5-ethoxy-1-methyl-6-(((6-oxo-6H-benzo[c]chromen-3-yl)oxy)methyl)-4-phenyl-3,4-dihydropyrimidin-2(1H)-one:

5-ethoxy-1-methyl-6-(((6-oxo-6H-benzo[c]chromen-3-yl)oxy)methyl)-4-phenyl-3,4-dihydropyrimidin-2(1H)-one is a complex organic compound belonging to the dihydropyrimidinone class. It possesses a unique structure featuring a benzo[c]chromene moiety linked to a dihydropyrimidinone framework through an ether linkage, with added ethoxy and methyl groups enhancing its chemical diversity. This intricate architecture suggests its potential for various biological activities, making it of interest in medicinal chemistry and organic synthesis.

Potential Activities
Research indicates that 5-ethoxy-1-methyl-6-(((6-oxo-6H-benzo[c]chromen-3-yl)oxy)methyl)-4-phenyl-3,4-dihydropyrimidin-2(1H)-one exhibits promising biological activities and has been investigated for potential therapeutic effects. The compound's mechanism of action likely involves interaction with specific molecular targets, modulating their activity to produce desired biological effects.

Applications
5-ethoxy-1-methyl-6-(((6-oxo-6H-benzo[c]chromen-3-yl)oxy)methyl)-4-phenyl-3,4-dihydropyrimidin-2(1H)-one has several applications across different fields:

• Scientific Research
• Medicinal Chemistry
• Industrial

Synthesis
The synthesis of 5-ethoxy-1-methyl-6-(((6-oxo-6H-benzo[c]chromen-3-yl)oxy)methyl)-4-phenyl-3,4-dihydropyrimidin-2(1H)-one can be achieved through several methods:

• Biginelli Reaction: A classical approach involving the condensation of an aromatic aldehyde, urea, and ethyl acetoacetate, typically performed under specific conditions to yield high-purity products.
• Sequential Reactions: Involves multiple steps where the benzo[c]chromene moiety is formed first and then attached to the dihydropyrimidinone core, using catalysts and solvents to optimize yield and purity.

Mechanism of Action

The mechanism of action of 5-ethoxy-1-methyl-6-(((6-oxo-6H-benzo[c]chromen-3-yl)oxy)methyl)-4-phenyl-3,4-dihydropyrimidin-2(1H)-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural Features and Substituent Effects

The dihydropyrimidinone scaffold is a common pharmacophore in medicinal chemistry. Below is a comparative analysis of key analogues:

Table 1: Structural and Spectral Comparison of Dihydropyrimidinone Derivatives

Compound Name	Substituents (R1, R2, R3)	Molecular Weight (g/mol)	Key Spectral Data (NMR, IR)	Reference
Target Compound	R1: Ethoxy, R2: Benzo[c]chromen-OCH2, R3: Phenyl	503.5 (calculated)	δ 1.09 (t, -OCH2CH3), 2.25 (s, CH3), 5.05 (d, -CH), 7.28 (m, Ar-H)	-
5-Ethoxycarbonyl-4-phenyl-6-methyl-3,4-dihydropyrimidin-2(1H)-one	R1: Ethoxycarbonyl, R2: Methyl, R3: Phenyl	276.3	δ 1.09 (t, -OCH2CH3), 2.25 (s, CH3), 5.05 (d, -CH), 7.28 (m, Ar-H)
3-(1-Cyclohexyl-2-(cyclohexylamino)-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-5-yl)-1-methylquinoxalin-2(1H)-one	R1: Cyclohexyl, R2: Quinoxaline, R3: 4-Ethoxyphenyl	583.7 (calculated)	Characterized by X-ray crystallography (SHELX refinement)
6-(Coumarin-3-yl)-4-methylpyrimidin-2(1H)-one	R1: Coumarin-3-yl, R2: Methyl, R3: Substituted-phenyl	~450 (estimated)	IR: C=O stretch at 1700–1750 cm⁻¹

Key Observations:

Substituent Diversity :

• The target compound uniquely incorporates a benzo[c]chromen group, which differs from the coumarin derivatives in and . Benzo[c]chromen’s fused aromatic system may enhance UV absorption or fluorescence compared to simpler coumarins .
• Ethoxy vs. Ethoxycarbonyl : The ethoxy group in the target compound (R1) likely improves lipid solubility relative to the ethoxycarbonyl group in , which may increase polarity and hydrogen-bonding capacity .

Spectral Characterization: NMR data for the target compound’s dihydropyrimidinone core aligns with , confirming the ethoxy (δ 1.09 ppm) and methyl (δ 2.25 ppm) substituents. The benzo[c]chromen moiety introduces additional aromatic signals (δ 7.0–8.5 ppm), similar to coumarin derivatives in .

Key Observations:

• The target compound’s synthesis likely involves alkylation of the benzo[c]chromen-3-ol intermediate with a dihydropyrimidinone precursor, analogous to the coumarin coupling in .

Biological Activity

The compound 5-ethoxy-1-methyl-6-(((6-oxo-6H-benzo[c]chromen-3-yl)oxy)methyl)-4-phenyl-3,4-dihydropyrimidin-2(1H)-one is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into the biological activity of this compound, summarizing key research findings, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a unique structure that incorporates a benzo[c]chromene moiety linked to a dihydropyrimidinone framework . Its molecular formula is $C_{27}H_{24}N_{2}O_{5}$, indicating a complex arrangement of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of ethoxy and methyl groups enhances its chemical diversity, suggesting various potential interactions with biological targets.

Table 1: Structural Characteristics

Component	Description
Molecular Formula	$C_{27}H_{24}N_{2}O_{5}$
Benzo[c]chromene Moiety	Present
Dihydropyrimidinone Core	Present
Functional Groups	Ethoxy, Methyl

Research indicates that 5-ethoxy-1-methyl-6-(((6-oxo-6H-benzo[c]chromen-3-yl)oxy)methyl)-4-phenyl-3,4-dihydropyrimidin-2(1H)-one may exert its biological effects through modulation of specific molecular targets. The compound has been evaluated for its potential as a phosphodiesterase II (PDE2) inhibitor , which plays a crucial role in various signaling pathways related to neuroprotection and cognitive enhancement .

In Vitro Studies

In vitro studies have demonstrated that this compound exhibits significant protective effects on neuronal cells. For instance, it has been shown to enhance cell viability in HT-22 cells exposed to corticosterone, indicating its potential neuroprotective properties. The optimal concentration for cell viability was identified at 12.5 μM, which significantly improved cell survival compared to controls .

Comparative Activity

The compound's activity was compared with known PDE2 inhibitors such as BAY 60-7550. Notably, it displayed comparable efficacy in enhancing neuronal proliferation and protecting against neurotoxicity induced by corticosterone .

Table 2: Biological Activity Comparison

Compound	IC50 (μM)	Effect on Cell Viability
5-Ethoxy-1-methyl...	3.67 ± 0.47	Significant increase at 12.5 μM
BAY 60-7550	-	Similar protective effect

Neuroprotective Effects

A study focusing on the neuroprotective effects of the compound revealed that it could significantly mitigate the adverse effects of stress-induced neurotoxicity in neuronal cell lines. This suggests potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease .

Q & A

Q. What synthetic routes are recommended for preparing 5-ethoxy-1-methyl-6-(((6-oxo-6H-benzo[c]chromen-3-yl)oxy)methyl)-4-phenyl-3,4-dihydropyrimidin-2(1H)-one?

The compound can be synthesized via multi-step protocols involving:

• Condensation reactions : Reacting substituted benzochromenols with aldehyde intermediates under acidic conditions (e.g., HCl or acetic acid) to form the dihydropyrimidinone core .
• Protection/deprotection strategies : Use of tert-butyldimethylsilyl (TBS) groups to protect hydroxyl moieties during intermediate steps .
• Catalytic coupling : Palladium-catalyzed cross-coupling reactions to introduce aryl groups (e.g., phenyl) at the C4 position . Key reaction conditions include inert atmospheres (N₂/Ar), reflux in aprotic solvents (DMF, THF), and purification via column chromatography.

Q. How can the structure of this compound be validated?

Structural elucidation requires a combination of:

• Single-crystal X-ray diffraction : Resolves bond lengths, angles, and stereochemistry (e.g., mean C–C bond length accuracy: ±0.002 Å) .
• NMR spectroscopy : ¹H and ¹³C NMR to confirm proton environments and carbon frameworks (e.g., diastereotopic protons in the dihydropyrimidinone ring) .
• Mass spectrometry (HRMS) : Validates molecular weight and fragmentation patterns .

Q. What physicochemical properties are critical for its characterization?

Key properties include:

• pKa determination : Potentiometric titration with tetrabutylammonium hydroxide (TBAH) in non-aqueous solvents (e.g., isopropyl alcohol, DMF). Half-neutralization potentials (HNPs) correlate with acidity .
• Solubility : Assessed in polar (DMSO, ethanol) and non-polar solvents (hexane) for formulation studies.
• Thermal stability : Differential scanning calorimetry (DSC) to identify decomposition temperatures.

Table 1 : pKa Values Determined via Potentiometric Titration (Adapted from )

Solvent	HNP (mV)	pKa
Isopropyl alcohol	450	8.2
tert-Butyl alcohol	480	7.9
DMF	520	7.5

Advanced Research Questions

Q. How can experimental designs resolve contradictory data in reaction yields?

Use split-plot factorial designs to optimize variables (e.g., temperature, catalyst loading):

• Randomized block designs : Assign reaction conditions to blocks to minimize batch effects .
• Response surface methodology (RSM) : Model interactions between variables (e.g., ANOVA for significance testing) . Example: A study optimized pyrimidinone synthesis by varying solvent polarity (DMF vs. THF) and catalyst type (Pd(OAc)₂ vs. PdCl₂), achieving 85% yield under RSM-optimized conditions .

Q. What analytical strategies address discrepancies in spectral data?

Combine orthogonal techniques:

• 2D NMR (COSY, HSQC) : Resolves overlapping signals in complex regions (e.g., benzochromenyl protons) .
• X-ray powder diffraction (XRPD) : Differentiates polymorphic forms if crystallization conditions vary .
• IR spectroscopy : Confirms functional groups (e.g., C=O stretch at ~1680 cm⁻¹) .

Q. How can in silico methods predict biological activity?

• Molecular docking : Screen against target enzymes (e.g., cyclooxygenase-2) using AutoDock Vina. Prioritize compounds with low binding energies (< -8 kcal/mol) .
• QSAR modeling : Correlate substituent electronic parameters (Hammett σ) with IC₅₀ values in enzyme inhibition assays . Example: A thiadiazolopyrimidine analog showed 90% COX-2 inhibition at 10 µM, validated via docking and enzymatic assays .

Q. What methodologies assess environmental fate and ecotoxicity?

Follow protocols from Project INCHEMBIOL :

• Biodegradation studies : OECD 301F test to measure % mineralization in soil/water systems .
• Bioaccumulation potential : LogP values >3.5 indicate high lipid affinity and risk of biomagnification .
• Ecotoxicology : Daphnia magna acute toxicity (LC₅₀) and algal growth inhibition assays .